Cas no 682805-19-2 (3-(2-Fluoro-4,5-dimethoxyphenyl)acrylic acid)

• Product Name: 3-(2-Fluoro-4,5-dimethoxyphenyl)acrylic acid
• CAS No: 682805-19-2
• MF: C₁₁H₁₁FO₄
• MW: 226.201047182083
• CID: 2798828
• PubChem ID: 53403843
• Update Time: 2025-06-10

3-(2-Fluoro-4,5-dimethoxyphenyl)acrylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-fluoro-4,5-dimethoxyphenyl)prop-2-enoic acid
• 3,4-DIMETHOXY-6-FLUOROCINNAMIC ACID
• 4,5-DIMETHOXY-2-FLUOROCINAMIC ACID
• 3-(2-Fluoro-4,5-dimethoxyphenyl)acrylic acid

• MDL： MFCD03002871
• Inchi： 1S/C11H11FO4/c1-15-9-5-7(3-4-11(13)14)8(12)6-10(9)16-2/h3-6H,1-2H3,(H,13,14)/b4-3+
• InChI Key： AIJRYLNBFGKWES-ONEGZZNKSA-N
• SMILES： FC1=CC(=C(C=C1/C=C/C(=O)O)OC)OC

Computed Properties

• Exact Mass: 226.06413699g/mol
• Monoisotopic Mass: 226.06413699g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.9
• Topological Polar Surface Area: 55.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Coumaric acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids and derivatives Coumaric acids and derivatives

Additional information on 3-(2-Fluoro-4,5-dimethoxyphenyl)acrylic acid

Comprehensive Overview of 3-(2-Fluoro-4,5-dimethoxyphenyl)acrylic acid (CAS No. 682805-19-2): Properties, Applications, and Industry Insights

3-(2-Fluoro-4,5-dimethoxyphenyl)acrylic acid (CAS No. 682805-19-2) is a fluorinated aromatic compound with a unique structural framework, combining a fluoro-substituted dimethoxyphenyl group with an acrylic acid moiety. This chemical has garnered significant attention in pharmaceutical and materials science research due to its potential as a versatile building block for drug discovery and functional materials. The presence of both electron-withdrawing (fluoro) and electron-donating (methoxy) groups on the phenyl ring creates a polarized system, enabling diverse reactivity patterns.

In recent years, the demand for fluorinated bioactive compounds has surged, driven by their enhanced metabolic stability and membrane permeability. Researchers frequently search for terms like "fluorinated phenylacrylic acid derivatives" or "CAS 682805-19-2 applications", reflecting growing interest in this niche. The compound's α,β-unsaturated carbonyl system allows for Michael addition reactions, making it valuable for designing enzyme inhibitors or polymer precursors. Its dimethoxy substituents further contribute to solubility in organic solvents, a feature often queried in "solubility of fluorodimethoxyphenyl compounds" discussions.

The synthesis of 3-(2-Fluoro-4,5-dimethoxyphenyl)acrylic acid typically involves Horner-Wadsworth-Emmons or Knoevenagel condensation reactions, topics frequently explored in "synthetic routes to fluorinated cinnamic acids". Analytical characterization via NMR (19F and 1H) and HPLC-MS confirms its purity, addressing common queries about "CAS 682805-19-2 characterization methods". Recent patent literature highlights its utility in developing fluorescence probes and photoactive materials, aligning with trends in "smart material design" searches.

From a regulatory perspective, the compound falls outside restricted categories, though proper laboratory handling protocols should always be followed. Environmental fate studies of similar fluorinated aromatic acids show moderate biodegradability, a hot topic in "green chemistry metrics" discussions. The dimethoxy-fluoro combination also appears in natural product analogs, explaining frequent searches for "bioinspired fluorinated molecules".

Industrial scale-up considerations for 682805-19-2 involve optimizing crystallization conditions and purification techniques, frequently discussed in "process chemistry forums". Computational studies predict its logP value around 2.1, making it relevant to "drug-likeness prediction" algorithms. The compound's UV absorption properties around 280-320 nm also make it interesting for "molecular photonics" applications, a trending interdisciplinary field.

Future research directions may explore its metal-chelating capabilities or modifications to create bioconjugates, addressing popular queries about "multifunctional fluorophores". As the pharmaceutical industry increasingly prioritizes fluorine-containing scaffolds, compounds like 3-(2-Fluoro-4,5-dimethoxyphenyl)acrylic acid will remain crucial for developing targeted therapeutics with improved pharmacokinetic profiles.